Cas no 1057667-23-8 (2-Chloro-N-methoxy-N,6-dimethylnicotinamide)

• Product Name: 2-Chloro-N-methoxy-N,6-dimethylnicotinamide
• CAS No: 1057667-23-8
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 2874055
• Update Time: 2025-05-20

2-Chloro-N-methoxy-N,6-dimethylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-METHOXY-N,6-DIMETHYLNICOTINAMIDE
• 2-chloro-N-methoxy-N,6-dimethylpyridine-3-carboxamide
• 2-chloro-N-methoxy-6,N-dimethyl-nicotinamide
• E71902
• 2-Chloro-N-methoxy-N,6-dimethylnicotinamide

• Inchi： 1S/C9H11ClN2O2/c1-6-4-5-7(8(10)11-6)9(13)12(2)14-3/h4-5H,1-3H3
• InChI Key： WNJDFRRDHMIHNO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)C(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.7
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Chloro-N-methoxy-N,6-dimethylnicotinamide

Latest Research Insights on 2-Chloro-N-methoxy-N,6-dimethylnicotinamide (CAS: 1057667-23-8)

2-Chloro-N-methoxy-N,6-dimethylnicotinamide (CAS: 1057667-23-8) is a nicotinamide derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its chloro and methoxy functional groups, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Chloro-N-methoxy-N,6-dimethylnicotinamide in the development of novel kinase inhibitors. The research demonstrated that this compound can be effectively utilized to synthesize pyridine-based scaffolds, which exhibit high selectivity for specific kinase targets. The study employed computational docking and molecular dynamics simulations to validate the binding affinity of derivatives of 2-Chloro-N-methoxy-N,6-dimethylnicotinamide to kinase active sites, suggesting its potential in targeted cancer therapies.

Further investigations into the pharmacokinetic properties of 2-Chloro-N-methoxy-N,6-dimethylnicotinamide have been conducted to assess its suitability as a drug candidate. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing moderate hepatic clearance and acceptable oral absorption profiles. These findings, published in Drug Metabolism and Disposition, underscore the compound's potential as a lead structure for further optimization in drug development pipelines.

In addition to its pharmacological applications, 2-Chloro-N-methoxy-N,6-dimethylnicotinamide has been investigated for its role in agrochemical research. A 2024 report in Pest Management Science described its use as a precursor in the synthesis of neonicotinoid analogs with enhanced insecticidal activity and reduced environmental toxicity. The study emphasized the compound's versatility in structural modifications, enabling the development of next-generation pesticides with improved target specificity.

The synthetic pathways for 2-Chloro-N-methoxy-N,6-dimethylnicotinamide have also been a focus of recent research. A team at the University of Cambridge developed a novel, cost-effective method for its large-scale production, utilizing palladium-catalyzed cross-coupling reactions. This advancement, detailed in Organic Process Research & Development, addresses previous challenges related to yield and purity, making the compound more accessible for industrial applications.

Looking ahead, researchers are exploring the potential of 2-Chloro-N-methoxy-N,6-dimethylnicotinamide in emerging areas such as PROTAC (Proteolysis Targeting Chimeras) technology. Preliminary data presented at the 2024 American Chemical Society National Meeting suggest that derivatives of this compound could serve as effective linkers in bifunctional molecules designed for targeted protein degradation, opening new avenues for therapeutic intervention in previously undruggable targets.